PF-05085727

• CAS No.: 1415637-72-7
• Product Name: PF-05085727
• Molecular Formula: C20H18F3N7
• Molecular Weight: 413.4082
• IUPAC Name: 4-(azetidin-1-yl)-1-methyl-3-[1-methyl-5-[4-(trifluoromethyl)phenyl]pyrazol-4-yl]pyrazolo[3,4-d]pyrimidine
• Standard InChI: InChI=1S/C20H18F3N7/c1-28-17(12-4-6-13(7-5-12)20(21,22)23)14(10-26-28)16-15-18(29(2)27-16)24-11-25-19(15)30-8-3-9-30/h4-7,10-11H,3,8-9H2,1-2H3
• Standard InChIKey: SHAVEYUXRBIMLA-UHFFFAOYSA-N
• SMILES: CN1C(=C(C=N1)C2=NN(C3=C2C(=NC=N3)N4CCC4)C)C5=CC=C(C=C5)C(F)(F)F
• Appearance: Solid powder
• Description: PF-05085727 is a Potent, Selective, and Brain Penetrant Phosphodiesterase 2A Inhibitor. PF-05085727 demonstrated in vivo activity as evidenced by biochemical increases in brain cGMP accumulation in rodent brain regions expressing highest levels of PDE2A enzyme. Additionally, behavioral and electrophysiological changes due to two different NMDA antagonists were reversed at exposures where PF-05085727would selectively inhibit PDE2A without activity at any other target.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PF-05085727; PF 05085727; PF05085727; PF-5085727; PF 5085727; PF5085727.
• Reference: 1: Helal CJ, Arnold EP, Boyden TL, Chang C, Chappie TA, Fennell KF, Forman MD,
• PubChem Compound: 71488864
• Last Modified: Nov 11 2021